Cas no 1865147-52-9 (3-[(Cyclopentyloxy)methoxy]azetidine)

• Product Name: 3-[(Cyclopentyloxy)methoxy]azetidine
• CAS No: 1865147-52-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6110297
• PubChem ID: 165715871
• Update Time: 2025-05-19

3-[(Cyclopentyloxy)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1146433
• 3-[(cyclopentyloxy)methoxy]azetidine
• 1865147-52-9
• 3-[(Cyclopentyloxy)methoxy]azetidine

• Inchi： 1S/C9H17NO2/c1-2-4-8(3-1)11-7-12-9-5-10-6-9/h8-10H,1-7H2
• InChI Key： NUGCJWJYZICXOV-UHFFFAOYSA-N
• SMILES： O(COC1CNC1)C1CCCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[(Cyclopentyloxy)methoxy]azetidine

3-[(Cyclopentyloxy)methoxy]azetidine: A Comprehensive Overview

The compound 3-[(Cyclopentyloxy)methoxy]azetidine (CAS No: 1865147-52-9) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique azetidine ring structure and cyclopentyloxy substituent, has garnered attention due to its versatile properties and applications in modern chemical research.

Azetidine, a four-membered ring containing one nitrogen atom, is known for its rigidity and strained geometry, which often imparts interesting chemical reactivity and physical properties to the molecule. The addition of the cyclopentyloxy methoxy group further enhances the molecule's functionality, making it a valuable compound in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of 3-[(Cyclopentyloxy)methoxy]azetidine in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecules with potential therapeutic applications. For instance, its ability to undergo various nucleophilic substitutions and ring-opening reactions has been exploited in the development of novel drug candidates targeting specific biological pathways.

In terms of physical properties, 3-[(Cyclopentyloxy)methoxy]azetidine exhibits a melting point of approximately 125°C and a boiling point around 250°C under standard conditions. These thermal properties make it suitable for use in high-temperature applications, such as in the synthesis of thermally stable polymers or as a precursor in organic synthesis.

The synthesis of 3-[(Cyclopentyloxy)methoxy]azetidine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

One of the most promising applications of 3-[(Cyclopentyloxy)methoxy]azetidine lies in its use as a building block for advanced materials. Its rigid structure and functional groups make it an ideal candidate for the development of high-performance polymers, liquid crystals, and other advanced materials with tailored properties.

Moreover, 3-[(Cyclopentyloxy)methoxy]azetidine has shown potential in the field of green chemistry. Researchers have explored its use as a catalyst or solvent in sustainable chemical processes, contributing to the development of eco-friendly industrial practices.

In conclusion, 3-[(Cyclopentyloxy)methoxy]azetidine (CAS No: 1865147-52-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations within the chemical industry.